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Compound of Interest

Compound Name: (Z-IETD)2-Rh 110

Cat. No.: B15587640 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds. This guide provides

essential, immediate safety and logistical information for the handling of (Z-IETD)2-Rh 110, a

fluorescent substrate of caspase-8. Adherence to these procedures is critical for minimizing risk

and ensuring the integrity of your research.

(Z-IETD)2-Rh 110 is utilized to detect the activity of caspase-8, an enzyme involved in

apoptosis, through fluorescent signaling (λex= 488 nm, λem= 523 nm).[1] While a specific

Safety Data Sheet (SDS) for (Z-IETD)2-Rh 110 is not readily available, the safety profile of its

core component, Rhodamine 110, provides a strong basis for safe handling protocols.

Rhodamine 110 is classified as harmful if swallowed and can cause irritation to the eyes, skin,

and respiratory tract.[2][3]

Essential Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling (Z-IETD)2-Rh 110.

The following table summarizes the required PPE, drawing from safety recommendations for

Rhodamine 110.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[2]

To prevent eye contact with the

powdered or dissolved

compound, which can cause

irritation.

Hand Protection

Handle with chemical-

impermeable gloves that have

been inspected prior to use.

The selected gloves must

satisfy the specifications of EU

Directive 89/686/EEC and the

standard EN 374 derived from

it.[2]

To prevent skin contact, which

may cause irritation.

Body Protection

Wear appropriate protective

clothing, such as a lab coat, to

prevent skin exposure.[4] For

larger quantities or when there

is a risk of splashing, consider

fire/flame resistant and

impervious clothing.[2]

To minimize the risk of skin

contact and contamination of

personal clothing.

Respiratory Protection

Under normal use conditions

with adequate ventilation, no

respiratory protection is

typically needed.[4] However, if

dust is generated or exposure

limits are exceeded, a full-face

respirator or a dust mask (type

N95) should be used.[2][5]

To prevent inhalation of the

powder, which can cause

respiratory tract irritation.

Operational Plan: From Receipt to Disposal
A systematic approach to the handling and disposal of (Z-IETD)2-Rh 110 will ensure a safe

laboratory environment.

1. Receiving and Storage:
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Upon receipt, immediately store the unopened product at -20 to -70 °C in a manual defrost

freezer.[6]

Avoid repeated freeze-thaw cycles.[6]

Store in the original container, protected from direct sunlight, in a dry, cool, and well-

ventilated area.[7]

2. Preparation and Handling:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood.[2]

Avoid the formation of dust and aerosols.[2]

Before use, allow the vial to warm to room temperature to prevent condensation.

When preparing solutions, use appropriate solvents such as DMSO, DMF, Methanol, or

Ethanol for better solubility. It is not advised to store solutions of Rhodamine 110 dissolved in

water; they should be used fresh.[5]

Do not eat, drink, or smoke in the handling area.[2]

3. In Case of a Spill:

Evacuate personnel from the immediate area.[2]

Wear the appropriate PPE as outlined above.

For solid spills, carefully sweep up the material and place it into a suitable, closed container

for disposal. Avoid generating dust.[4]

For liquid spills, absorb with an inert material (e.g., sand, earth) and place in a sealed

container for disposal.[7]

Ventilate the area and wash the spill site after material pickup is complete.

4. First Aid Measures:
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After eye contact: Immediately rinse with plenty of water for at least 15 minutes and consult a

doctor.[2]

After skin contact: Take off contaminated clothing immediately. Wash off with soap and plenty

of water. Consult a doctor if irritation persists.[2]

If swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[2]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

doctor.

5. Disposal:

Dispose of unused material and its container in accordance with local, regional, and national

regulations.

Do not allow the product to enter drains.

Contaminated packaging should be treated as the product itself.

Experimental Workflow and Safety Diagram
To visually represent the safe handling process, the following diagram outlines the key steps

from receiving the compound to its final disposal.
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Safe Handling Workflow for (Z-IETD)2-Rh 110
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Caption: This diagram illustrates the key stages for the safe handling of (Z-IETD)2-Rh 110,

from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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